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Compound of Interest

Compound Name: 2-(Hydroxymethyl)menthol

Cat. No.: B15176484 Get Quote

Despite a comprehensive search of the scientific literature, detailed information regarding the

synthesis, biological activity, and experimental protocols for 2-(hydroxymethyl)menthol is
exceptionally limited. This technical guide summarizes the currently available data and

highlights the significant gaps in the existing research.

Chemical and Physical Properties
2-(Hydroxymethyl)menthol, also identified by its CAS Number 51210-01-6, is a derivative of

menthol.[1] Its chemical formula is C11H22O2, with a molecular weight of 186.29 g/mol .[1]

While extensive experimental data is scarce, some physical and chemical properties have been

estimated and are presented in Table 1.

Table 1: Estimated Physicochemical Properties of 2-(hydroxymethyl)menthol
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Property Value Source

Molecular Formula C11H22O2 [1]

Molecular Weight 186.29 g/mol [1]

Boiling Point
291.00 to 292.00 °C @ 760.00

mm Hg
[1]

Flash Point 270.00 °F (132.30 °C) [1]

logP (o/w) 2.047 [1]

Water Solubility 234.2 mg/L @ 25 °C [1]

Synonyms:

2-(hydroxymethyl)-3-methyl-6-propan-2-ylcyclohexan-1-ol[1]

Cyclohexanemethanol, 2-hydroxy-6-methyl-3-(1-methylethyl)-[1]

2-(hydroxymethyl)-6-isopropyl-3-methylcyclohexanol[1]

Synthesis and Experimental Protocols
A thorough review of the literature did not yield any specific, detailed experimental protocols for

the synthesis of 2-(hydroxymethyl)menthol. General reactions involving the

hydroxymethylation of alcohols, often utilizing formaldehyde, are known in organic chemistry.

However, no literature specifically applying these methods to menthol to produce the 2-

(hydroxymethyl) derivative could be identified.

One study detailed the synthesis of a different menthol derivative, (-)-Menthyl carbinol (1-(R)-

methyl-3-(R)-hydroxymethyl-4-(S)-isopropylcyclohexane), through the reaction of the Grignard

reagent of (-)-menthyl chloride with formaldehyde. This suggests that the introduction of a

hydroxymethyl group to the menthol scaffold is feasible, but the specific synthesis of 2-
(hydroxymethyl)menthol remains undocumented in the reviewed literature.

Biological Activity and Signaling Pathways
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There is currently no available information in the scientific literature regarding the biological

activity of 2-(hydroxymethyl)menthol. Consequently, no signaling pathways involving this

compound have been described. Research on other menthol derivatives has explored a range

of biological activities, but these findings cannot be extrapolated to 2-(hydroxymethyl)menthol
without direct experimental evidence.

Spectroscopic Data
No published spectroscopic data (such as NMR, IR, or Mass Spectrometry) for 2-
(hydroxymethyl)menthol could be located during the literature review.

Conclusion and Future Directions
The current body of scientific literature on 2-(hydroxymethyl)menthol is sparse. While basic

chemical identifiers and estimated physical properties are available, there is a complete lack of

experimental data concerning its synthesis, biological effects, and spectroscopic

characterization.

For researchers, scientists, and drug development professionals, this represents a significant

knowledge gap and an opportunity for novel research. Future work should focus on:

Development of a reliable synthetic route to produce 2-(hydroxymethyl)menthol in
sufficient quantities for further study.

Comprehensive spectroscopic analysis to confirm the structure and purity of the synthesized

compound.

In vitro and in vivo studies to investigate the potential biological activities of 2-
(hydroxymethyl)menthol, including its pharmacological and toxicological profiles.

Investigation of potential signaling pathway interactions if any biological activity is identified.

Until such research is conducted and published, a detailed technical guide on 2-
(hydroxymethyl)menthol cannot be fully realized. The diagrams and in-depth experimental

data required for a comprehensive whitepaper are contingent on this foundational research

being performed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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